Cas no 2413869-51-7 (tert-butyl 1-hydroxy-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate)

Tert-butyl 1-hydroxy-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate is a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active compounds. Its benzazepine core structure is valuable for constructing central nervous system (CNS) targeting molecules, while the tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic processes. The hydroxyl group at the 1-position offers a reactive site for further functionalization, enabling precise modifications. This compound is characterized by high purity and consistent performance, making it suitable for research and industrial applications in medicinal chemistry. Its robust synthetic utility and well-defined reactivity profile make it a preferred choice for constructing complex heterocyclic frameworks.
tert-butyl 1-hydroxy-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate structure
2413869-51-7 structure
Product Name:tert-butyl 1-hydroxy-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate
CAS No:2413869-51-7
MF:C15H21NO3
MW:263.332144498825
CID:5674298
PubChem ID:153897720
Update Time:2025-10-19

tert-butyl 1-hydroxy-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-26666153
    • SCHEMBL24326297
    • tert-butyl 1-hydroxy-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate
    • 2413869-51-7
    • Inchi: 1S/C15H21NO3/c1-15(2,3)19-14(18)16-9-8-11-6-4-5-7-12(11)13(17)10-16/h4-7,13,17H,8-10H2,1-3H3
    • InChI Key: FAHXKDMCZXSEAN-UHFFFAOYSA-N
    • SMILES: O(C(N1CCC2C=CC=CC=2C(C1)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 263.15214353g/mol
  • Monoisotopic Mass: 263.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 49.8Ų

tert-butyl 1-hydroxy-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate Pricemore >>

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Additional information on tert-butyl 1-hydroxy-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate

Tert-butyl 1-hydroxy-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate (CAS No. 2413869-51-7): A Comprehensive Overview

The compound tert-butyl 1-hydroxy-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate (CAS No. 2413869-51-7) is a chemically significant intermediate with broad applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a benzazepine core and a tert-butyl carboxylate group, makes it a valuable building block for drug discovery and development. Researchers and chemists are increasingly interested in this compound due to its potential role in modulating biological targets, particularly in central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for high-purity intermediates like tert-butyl 1-hydroxy-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate has surged, driven by advancements in small-molecule therapeutics and precision medicine. This compound’s versatility is underscored by its ability to serve as a precursor for neuroactive agents and enzyme inhibitors, aligning with trending topics such as neurodegenerative disease research and GPCR-targeted drug design. Its CAS No. 2413869-51-7 is frequently searched in academic databases and chemical vendor platforms, reflecting its growing relevance.

The synthesis of tert-butyl 1-hydroxy-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate involves multi-step organic reactions, including cyclization and esterification, which are critical for achieving high yields and purity. Analytical techniques such as NMR spectroscopy and HPLC are essential for characterizing this compound, ensuring compliance with pharmaceutical-grade standards. These methodologies are often discussed in forums and publications, addressing common queries about synthetic optimization and quality control.

From an industrial perspective, the scalability of tert-butyl 1-hydroxy-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate production is a key focus area. Companies specializing in custom synthesis and contract manufacturing highlight its importance in streamlining API development. Environmental and regulatory considerations, such as green chemistry principles and REACH compliance, further shape its commercial trajectory, resonating with sustainability-driven market trends.

In conclusion, tert-butyl 1-hydroxy-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate (CAS No. 2413869-51-7) exemplifies the intersection of innovative chemistry and therapeutic potential. Its applications span drug discovery, material science, and beyond, making it a compound of enduring interest to researchers and industry professionals alike.

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